2-(4-(4,5-dimethylbenzo[d]thiazol-2-yl)piperazine-1-carbonyl)-4H-chromen-4-one

• IUPAC Name: 2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]chromen-4-one
• InChI: InChI=1S/C23H21N3O3S/c1-14-7-8-20-21(15(14)2)24-23(30-20)26-11-9-25(10-12-26)22(28)19-13-17(27)16-5-3-4-6-18(16)29-19/h3-8,13H,9-12H2,1-2H3
• InChI Key: SEPMJPGZHAOEAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N3CCN(CC3)C(=O)C4=CC(=O)C5=CC=CC=C5O4)C
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the coupling of substituted 2-amino benzothiazoles with other compounds. For example, N-(Benzo[d]thiazol-2-yl)-2-(phenylamino) benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

Thiazoles are a basic scaffold found in many natural compounds. They resemble pyridine and pyrimidine in their physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

The chemical reactions of thiazole derivatives can vary greatly depending on the substituents on the thiazole ring. For example, researchers have synthesized compounds containing the thiazole ring with variable substituents as target structures, and evaluated their biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives can vary greatly depending on the specific compound. For example, N-benzyl-4,5-dimethylbenzo[d]thiazol-2-amine has a molecular weight of 268.38 and is a solid at room temperature.

Scientific Research Applications

Heterocyclic Synthesis and Medicinal Chemistry

• The imidazole ring is a key structural motif in many biologically active compounds. .
• Researchers have explored the synthesis of imidazole derivatives using different catalysts. .

Ionic Liquids and Catalysis

• Ionic liquids (ILs) are recyclable, non-volatile, thermally stable, and non-flammable solvents. .
• Our compound’s acidic ionic liquid form ([{(IMC)-4-OMBH}BIM][HSO4]3) has been used as a recyclable catalyst for the synthesis of 2,4,5-trisubstituted-1H-imidazole derivatives under ultrasound irradiation. .

Anti-HIV-1 Activity

• Indole derivatives, which share some structural features with our compound, have shown potential as anti-HIV-1 agents. .

Aromatic Hydrocarbon Separation

• Our compound’s unique structure may enable selective separation of aromatic hydrocarbons, particularly benzene, from mixtures. .

Organic Synthesis and Green Chemistry

• Ultrasonic irradiation, an environmentally friendly energy source, has been used in organic reactions. .

Drug Discovery and Lead Optimization

• Investigate whether our compound or its derivatives exhibit specific biological activities. .

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent activity againstM. tuberculosis . The target of these derivatives is often the enzyme DprE1 , which plays a crucial role in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall .

Mode of Action

Benzothiazole derivatives are known to interact with their targets, such as dpre1, leading to inhibition of the target’s function . This interaction disrupts the normal functioning of the target, leading to the desired therapeutic effects .

Biochemical Pathways

The compound, being a benzothiazole derivative, likely affects the arabinogalactan biosynthesis pathway . By inhibiting the DprE1 enzyme, the compound disrupts the formation of arabinogalactan, a key component of the mycobacterial cell wall. This disruption can lead to the death of the mycobacteria, thus exhibiting anti-tubercular activity .

Result of Action

The result of the compound’s action is likely the inhibition of the growth of M. tuberculosis . By inhibiting the DprE1 enzyme and disrupting the arabinogalactan biosynthesis pathway, the compound can lead to the death of the mycobacteria, thus exhibiting its anti-tubercular activity .

Safety and Hazards

The safety and hazards of thiazole derivatives can vary greatly depending on the specific compound. For example, N-benzyl-4,5-dimethylbenzo[d]thiazol-2-amine has a hazard statement of H302, indicating that it is harmful if swallowed.

Future Directions

Future research on thiazole derivatives could focus on the design and structure–activity relationship of bioactive molecules. This could involve modifying thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities.